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Compound of Interest |

Compound Name: beta-Inhibin (67-94)
CAS No.: 96182-95-5
Cat. No.: B3317520
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Executive Summary

Beta-Inhibin 67-94 is a bioactive peptide fragment corresponding to the C-terminal 28 amino
acids of Prostate Secretory Protein of 94 amino acids (PSP94), also known as Beta-
Microseminoprotein (MSMB).

Crucial Nomenclature Distinction: Despite its historical name "beta-inhibin," this peptide is
distinct from the TGF-beta superfamily "Inhibin beta A" or "Inhibin beta B" subunits that form
the gonadal Inhibins A and B. The name derives from its functional ability to selectively
suppress Follicle-Stimulating Hormone (FSH) secretion in the pituitary, mimicking the action of
gonadal inhibin.

Key Biological Properties:
e Primary Function: Selective suppression of FSH release from the anterior pituitary.

» Structural Requirement: Biological activity is strictly dependent on a disulfide loop between
internal cysteine residues.

e Potency: In specific rat bioassays, the cyclic 67-94 fragment exhibits 3—10x higher potency
than the native full-length PSP94 protein.

Molecular Characterization
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1.1 Sequence and Physicochemical Properties

The peptide consists of residues 67 through 94 of the human PSP94 protein. It is highly basic
and hydrophilic.

Sequence (One-Letter):I-F-K-K-E-D-C-K-Y-1-V-V-E-K-K-D-P-K-K-T-C-S-V-S-E-W-G-I

Length: 28 Amino Acids[1][2]

Molecular Weight: ~3299.86 Da[3]

Isoelectric Point (pl): ~9.5 (Predicted, highly basic due to multiple Lysine residues)

1.2 Structural Criticality: The Disulfide Loop

Research indicates that the linear form of beta-Inhibin 67-94 is biologically inactive in in vivo
models. The peptide contains two cysteine residues (Cys7 and Cys21 of the fragment;
corresponding to Cys73 and Cys87 of the full protein).

¢ Active Conformation: Intramolecular disulfide bond between Cys73 and Cys87.

» Implication: When synthesizing or purchasing this peptide for functional assays, it must be
cyclized. Use of reduced/linear peptide will result in assay failure.

Mechanism of Action
2.1 Pituitary FSH Suppression

The defining biological activity of beta-Inhibin 67-94 is the selective inhibition of FSH release
without significantly affecting Luteinizing Hormone (LH).[1]

o Target Tissue: Gonadotropes of the anterior pituitary.

 Signaling Interference: Unlike TGF-beta Inhibins (which antagonize Activin receptors),
PSP94 and its 67-94 fragment appear to act via distinct, high-affinity binding sites on the
pituitary surface.

» Efficacy Profile:

o In Vitro: Suppresses LHRH-induced FSH release in rat anterior pituitary cultures.[1]
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o In Vivo: Significant reduction of circulating FSH levels in adult male rats upon systemic
administration.

2.2 Contrast with Anti-Tumor Fragments (PCK3145)

While the full-length PSP94 protein has tumor-suppressive properties (downregulated in
prostate cancer), the 67-94 fragment is NOT the primary anti-tumor domain.

e Fragment 31-45 (PCK3145): This distinct region of PSP94 is responsible for anti-metastatic
activity, MMP-9 inhibition, and apoptosis induction.

o Fragment 67-94: In comparative studies (e.g., Shukeir et al.), the 67-94 fragment showed
negligible effect on tumor cell proliferation compared to the 31-45 fragment. Researchers
should strictly separate these two domains based on intended application (Reproductive
Biology vs. Oncology).

Experimental Protocols
3.1 Peptide Reconstitution & Handling

Due to the high content of basic residues (Lysine) and the critical disulfide bridge, handling
requires care to prevent aggregation or reduction.

e Solvent: Reconstitute lyophilized peptide in sterile distilled water or 0.1% Acetic Acid to a
concentration of 1 mg/mL. Avoid basic buffers initially, as they may promote aggregation.

o Storage: Aliquot immediately. Store at -20°C or -80°C. Avoid freeze-thaw cycles.

o Oxidation Check: If using "in-house" synthesized peptide, verify cyclization via HPLC/Mass
Spec (shift in retention time and mass -2 Da for disulfide formation) before use.

3.2 In Vitro Bioassay: Rat Anterior Pituitary Culture

This is the gold-standard assay to validate the biological activity of beta-Inhibin 67-94.
Materials:
» Anterior pituitaries from adult male Sprague-Dawley rats.

e Culture Medium: DMEM supplemented with 10% fetal calf serum, antibiotics.
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e LHRH (GnRH) agonist.
Workflow:

» Dissection & Dispersion: Enzymatically disperse pituitary cells (collagenase/hyaluronidase)
and plate at

cells/well.

e Recovery: Incubate for 72—96 hours to allow receptor recovery.
e Treatment:
o Wash cells.
o Add beta-Inhibin 67-94 (Range: 10 pM — 100 nM).
o Co-treat with LHRH (10 nM) to stimulate gonadotropin release.
 Incubation: Incubate for 4-24 hours.
e Analysis: Harvest supernatant. Measure FSH and LH via RIA or ELISA.

 Validation: A valid batch of peptide should suppress FSH by >30-50% while LH remains
largely unaffected.

Visualization of Biological Context
4.1 Functional Domains of PSP94

This diagram illustrates the separation of function between the "Inhibin-like" C-terminus and the
"Anti-tumor” internal domain.
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Caption: Functional segmentation of PSP94. The 67-94 fragment (Green) retains pituitary FSH-
suppressing activity, distinct from the anti-tumor 31-45 fragment (Red).

4.2 Pituitary Signaling Workflow

The specific pathway for beta-Inhibin 67-94 action on the gonadotrope.
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Caption: Beta-Inhibin 67-94 selectively uncouples FSH secretion from LHRH stimulation

without affecting LH, acting via a non-classical inhibitory pathway.

Data Summary: Comparative Potency

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3317520?utm_src=pdf-body-img
https://www.benchchem.com/product/b3317520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3317520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. . In Vivo Activity In Vitro Potency

Peptide Variant Structure o
(Rat) (Rat Pituitary)
Native PSP94 Full length (94 AA) Active Baseline (1x)
Beta-Inhibin 67-94 ) )
) Reduced (-SH) Inactive Low / Inactive

(Linear)
Beta-Inhibin 67-94 o ) 3x — 10x Potency vs

] Disulfide (C73-C87) Active )
(Cyclic) Native
Peptide 31-45 Linear Inactive (on FSH) Inactive (on FSH)

References

o Arbatti, N. J., et al. (1985).Beta 2-Inhibin contains the active core of human seminal plasma
beta-inhibin: synthesis and bioactivity.[1] FEBS Letters.[1]

e Sheth, A. R., et al. (1984).Characterization of a polypeptide from human seminal plasma with
inhibin (inhibition of FSH secretion)-like activity.[2] FEBS Letters.[1]

e Shukeir, N., et al. (2004).A Synthetic 15-mer Peptide (PCK3145) Derived from Prostate
Secretory Protein Can Reduce Tumor Growth...[4][5] Cancer Research.[4] (Demonstrates
specificity of 31-45 for cancer vs 67-94).

e Annabi, B., et al. (2005).A PSP94-derived peptide PCK3145 inhibits MMP-9 secretion and
triggers CD44 cell surface shedding.[6] Clinical & Experimental Metastasis.[4][6][7]

e UniProt Consortium.Beta-microseminoprotein (MSMB) - Homo sapiens. UniProtKB -
P08118.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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